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Compound of Interest

Compound Name: L-Alanine-beta-alanine

Cat. No.: B14772587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the dipeptide L-Alanyl-β-alanine, focusing

on its nomenclature, physicochemical properties, and synthesis. This document is intended to

serve as a valuable resource for professionals in research, science, and drug development

who are working with or have an interest in this molecule.

Nomenclature and Structure
L-Alanyl-β-alanine is a dipeptide formed from the amino acids L-alanine and β-alanine linked by

a peptide bond. The L-alanine residue is at the N-terminus, and the β-alanine residue is at the

C-terminus.

Common Name: L-Alanyl-β-alanine

Systematic IUPAC Name: 3-[[(2S)-2-aminopropanoyl]amino]propanoic acid

CAS Number: 52788-02-0

Molecular Formula: C₆H₁₂N₂O₃

Molecular Weight: 160.17 g/mol

The nomenclature of L-Alanyl-β-alanine can be understood through a hierarchical breakdown:
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Nomenclature Hierarchy

Common Name
L-Alanyl-β-alanine

Systematic IUPAC Name
3-[[(2S)-2-aminopropanoyl]amino]propanoic acid

Derived from

Constituent Amino Acids

L-Alanine
((2S)-2-aminopropanoic acid)

β-Alanine
(3-aminopropanoic acid)

N-terminus C-terminus

Click to download full resolution via product page

Nomenclature hierarchy of L-Alanyl-β-alanine.

Physicochemical Properties
A summary of the available experimental and computed physicochemical data for L-Alanyl-β-

alanine is presented below. It is important to note that experimentally verified data for this

specific dipeptide is limited, and some values are based on estimations or data from similar

compounds.
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Property Value Data Type

Molecular Weight 160.17 g/mol Calculated

Boiling Point 421.3 °C at 760 mmHg Experimental

Density 1.211 g/cm³ Experimental

Flash Point 208.6 °C Experimental

LogP -3.8 Computed

Topological Polar Surface Area 92.4 Å² Computed

Hydrogen Bond Donors 3 Computed

Hydrogen Bond Acceptors 4 Computed

Rotatable Bonds 4 Computed

Experimental Protocols: Synthesis of L-Alanyl-β-
alanine
The following section details a representative solution-phase synthesis protocol for L-Alanyl-β-

alanine using N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) as

coupling agents. This method is a well-established procedure for peptide bond formation.

Materials:

N-α-Boc-L-alanine (Boc-L-Ala-OH)

β-Alanine methyl ester hydrochloride (H-β-Ala-OMe·HCl)

N,N'-Dicyclohexylcarbodiimide (DCC)

1-Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM), anhydrous
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N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate (EtOAc)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Trifluoroacetic acid (TFA)

Methanol (MeOH)

1 M Sodium hydroxide (NaOH)

Workflow for the Solution-Phase Synthesis of L-Alanyl-β-alanine:
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Step 1: Coupling Reaction

Step 2: Work-up and Purification

Step 3: Deprotection

Start:
Boc-L-Ala-OH +

H-β-Ala-OMe·HCl

Activation:
DCC, HOBt in DCM/DMF

Coupling:
Addition of DIPEA

Reaction:
Formation of Boc-L-Ala-β-Ala-OMe

Filtration:
Remove DCU byproduct

Aqueous Work-up:
HCl, NaHCO₃, Brine washes

Drying:
Anhydrous MgSO₄

Solvent Evaporation

Column Chromatography

Boc Deprotection:
TFA in DCM

Ester Hydrolysis:
NaOH in MeOH/H₂O

Final Product:
L-Alanyl-β-alanine

Click to download full resolution via product page

Solution-phase synthesis workflow.
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Step-by-Step Procedure:

Coupling Reaction:

Dissolve Boc-L-Ala-OH (1 equivalent) and HOBt (1.1 equivalents) in anhydrous DCM.

To this solution, add H-β-Ala-OMe·HCl (1 equivalent) and DIPEA (1.1 equivalents).

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of DCC (1.1 equivalents) in anhydrous DCM.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up and Purification:

Once the reaction is complete, filter the mixture to remove the precipitated

dicyclohexylurea (DCU).

Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the resulting crude protected dipeptide by silica gel column chromatography.

Deprotection:

Boc Deprotection: Dissolve the purified Boc-L-Ala-β-Ala-OMe in a solution of 20-50% TFA

in DCM and stir for 1-2 hours. Remove the solvent and excess TFA under reduced

pressure.

Ester Hydrolysis: Dissolve the resulting amino-dipeptide ester in a mixture of methanol

and water. Add 1 M NaOH (1.2 equivalents) and stir at room temperature until the

hydrolysis is complete (monitored by TLC).
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Neutralize the reaction mixture with 1 M HCl and concentrate under reduced pressure.

The final product, L-Alanyl-β-alanine, can be further purified by recrystallization or ion-

exchange chromatography.

This guide provides a foundational understanding of L-Alanyl-β-alanine for scientific and

developmental applications. Further experimental validation of the computed properties is

encouraged for specific research contexts.

To cite this document: BenchChem. [L-Alanyl-β-alanine: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14772587#l-alanyl-beta-alanine-nomenclature-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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